Isochroman-4-one
Overview
Description
Isochroman-4-one is a significant structural entity that belongs to the class of oxygen-containing heterocycles . It has a molecular formula of C9H8O2, an average mass of 148.159 Da, and a monoisotopic mass of 148.052429 Da .
Synthesis Analysis
The synthesis of Isochroman-4-one and its derivatives has been a subject of research. The chroman-4-one framework acts as a major building block in a large class of medicinal compounds . A variant of the oxa-Pictet–Spengler reaction starting from an epoxide, rather than an aldehyde, has been described to greatly expand the scope and rate of the reaction . A palladium-catalyzed reaction of alkyl 2-vinylbenzoates with silyl-protected alkynyl bromides provides 3-alkynylated isochroman-1-ones .
Molecular Structure Analysis
The Isochroman-4-one molecule contains a total of 20 bonds. There are 12 non-H bonds, 7 multiple bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 ester (aromatic) .
Physical And Chemical Properties Analysis
Isochroman-4-one has a molecular weight of 148.16 . It appears as a white to yellow solid or semi-solid or lump or liquid .
Scientific Research Applications
Antioxidant and Radical Scavenging Activity : Hydroxy-1-aryl-isochromans, a class of polyphenolic isochromans, have been investigated for their antioxidant and radical scavenging activity. Studies suggest that these compounds, particularly those with higher degrees of hydroxylation, exhibit significant scavenging capacities for radicals like DPPH, superoxide, and peroxynitrite. This property makes them interesting candidates for pharmaceutical interventions against the deleterious action of reactive oxygen/nitrogen species (Lorenz et al., 2005).
Biological Activities : Isochroman derivatives are recognized for their diverse therapeutic applications in pharmacology. These compounds have been synthesized and studied for their central nervous system, antioxidant, antimicrobial, antihypertensive, antitumor, and anti-inflammatory properties. Structure-Activity Relationship (SAR) analysis of these derivatives has attracted attention among medicinal chemists (Zhao et al., 2020).
Antihypertensive Activity : A study on a new isochroman-4-one derivative isolated from the peel of Musa sapientum L. (banana) reported its potent antihypertensive activity. The structural determination and total synthesis of this compound were also accomplished, highlighting its potential in medicinal applications (Qian et al., 2007).
- research starting in 1923. This extensive review includes a compilation of methods for synthesizing isochromans and explores their chemical and biological properties, providing a foundation for further exploration in various scientific fields (Markaryan & Samodurova, 1989).
Functionalized Isochromans and Chromans : Research into functionalized isochromans and chromans, using methods like Pd(0)-catalyzed carboiodination, has been reported. These methodologies show excellent yields and diastereoselectivities, with broad functional group compatibility. This approach highlights the potential of isochromans and chromans in organic synthesis and drug design (Petrone et al., 2012).
Cytoprotective Properties : Hydroxy-1-aryl-isochromans have been studied for their protective effects against lipid peroxidation and nitrosative stress. These compounds exhibit cytoprotective properties besides acting against reactive oxygen/nitrogen species, suggesting their potential application in preventing cellular damage caused by oxidative stress (Zeh et al., 2008).
Potential Anti-diabetic Agents : Isochroman carboxylic acid derivatives have been synthesized and evaluated as potential anti-diabetic agents. These compounds, especially those with specific structural features, showed promising results in inhibiting protein tyrosine phosphatase 1B (PTP1B), a target for diabetes treatment (Lakshminarayana et al., 2009).
Safety And Hazards
Future Directions
The chroman-4-one framework is a significant structural entity that belongs to the class of oxygen-containing heterocycles. It acts as a major building block in a large class of medicinal compounds, and synthetic compounds exhibit a broad variety of remarkable biological and pharmaceutical activities . Therefore, it is expected that more research will be conducted to improve the methodologies of 4-chromanone-derived compounds .
properties
IUPAC Name |
1H-isochromen-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c10-9-6-11-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYXTZAZUFUWSIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40491796 |
Source
|
| Record name | 1H-2-Benzopyran-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40491796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isochroman-4-one | |
CAS RN |
20924-56-5 |
Source
|
| Record name | 1H-2-Benzopyran-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40491796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dihydro-1H-2-benzopyran-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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